Cas no 1443347-03-2 (1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol)

• Product Name: 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol
• CAS No: 1443347-03-2
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• MDL: MFCD07774792
• CID: 5170395
• Update Time: 2025-06-08

1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol

• MDL： MFCD07774792
• Inchi： 1S/C11H17NOS/c1-9-3-4-10(14-9)11(13)5-7-12(2)8-6-11/h3-4,13H,5-8H2,1-2H3
• InChI Key： PFGBDWUARFLSEQ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2SC(C)=CC=2)(O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol

Introduction to 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol (CAS No. 1443347-03-2)

1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1443347-03-2, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core substituted with a methylthiophene group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound combines the versatility of piperidine derivatives with the unique electronic properties of thiophene rings, making it a promising candidate for further exploration.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability while interacting favorably with biological targets. In particular, 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol leverages these properties, with the addition of a methylthiophene substituent that introduces hydrophobicity and potential hydrogen bonding capabilities. This combination has been explored in the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol with biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The presence of the thiophene ring, in particular, has been associated with anti-inflammatory and antioxidant properties, which are increasingly relevant in the treatment of chronic diseases.

In vitro studies have demonstrated that derivatives of this compound can modulate key signaling pathways, such as those involving Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These pathways are critical in regulating immune responses and cell proliferation, making them attractive targets for therapeutic intervention. The structural features of 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol allow it to interact with these targets in a manner that could lead to novel pharmacological effects.

The synthesis of 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

One of the most compelling aspects of 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol is its potential for further derivatization. By modifying substituents on the piperidine or thiophene rings, chemists can fine-tune the pharmacological properties of the compound. This flexibility has led to the exploration of numerous analogs, each with unique characteristics that may enhance potency or selectivity in drug development.

Current research is focused on evaluating the pharmacokinetic profile of 1-methyl-4-(5-methylthiophen-2-yl)piperidin-4-ol to ensure its suitability for clinical applications. Parameters such as bioavailability, metabolic stability, and toxicity are being rigorously assessed through preclinical studies. These efforts are crucial for determining whether this compound can progress to human trials and ultimately become a viable therapeutic option.

The role of 1-methyl-4-(5-methylthiophen-2-y)piperidin - 4 - ol in addressing unmet medical needs is further underscored by its potential in combination therapies. Its ability to interact with multiple targets suggests that it could be used synergistically with other drugs to achieve greater therapeutic efficacy. Such combinations are particularly relevant in complex diseases like cancer and autoimmune disorders, where multiple pathways are often dysregulated.

As our understanding of disease mechanisms continues to evolve, compounds like 1-methyl - 4 - (5 - methylthiophen - 2 - yl) piperidin - 4 - ol will play an increasingly important role in drug discovery. The integration of structural biology, high-throughput screening, and artificial intelligence-driven drug design platforms is accelerating the development pipeline for novel therapeutics. This compound represents a valuable asset in this endeavor, offering a scaffold for innovation across multiple therapeutic areas.

In conclusion, 1 - methyl - 4 - (5 - methylthiophen - 2 - yl) piperidin - 4 - ol (CAS No . 1443347 - 03 - 2) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities . Ongoing studies aim to fully elucidate its therapeutic potential , paving the way for new treatments that address critical medical challenges . The continued exploration of this compound underscores its significance as a building block for future generations of drugs .